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Compound of Interest |

4-Hydroxy-2-
Compound Name: (methyilthio)pyrimidine-5-

carboxylic acid

Cat. No.: B1296359

\ J

For: Researchers, Scientists, and Drug Development Professionals

This document provides a concise summary of the core physicochemical properties of 4-
Hydroxy-2-(methylthio)pyrimidine-5-carboxylic acid, focusing on its molecular weight and
elemental composition.

Molecular Identity and Weight

4-Hydroxy-2-(methylthio)pyrimidine-5-carboxylic acid is a pyrimidine derivative with the
chemical structure incorporating hydroxyl, methylthio, and carboxylic acid functional groups. Its
molecular identity is definitively established by its chemical formula and molecular weight.

The empirical formula for this compound is CeHsN203S.[1][2] Based on this formula, the
calculated molecular weight is 186.19 g/mol .[1][3][4][5]

Data Presentation: Molecular Properties
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Property Value Citations
Molecular Formula CeHeN203S [21[31[4][6]
Molecular Weight 186.19 g/mol [11[31[41[5]
CAS Number 397308-78-0 [11[31[5][6]
IUPAC Name 2-methylsulfanyl-6-oxo-1H- 3]

pyrimidine-5-carboxylic acid

Methodologies for Property Determination

The molecular weight of a chemical compound is a fundamental property derived from its

molecular formula. The standard methodology for its determination is as follows:

Experimental Protocol: Molecular Weight Calculation

o Elemental Identification: Determine the constituent elements of the molecule. For the target
compound, these are Carbon (C), Hydrogen (H), Nitrogen (N), Oxygen (O), and Sulfur (S).

o Atom Count: Ascertain the number of atoms of each element in a single molecule from the

molecular formula (CeHsN20s3S).

o Carbon: 6 atoms

[¢]

[¢]

o

o

Hydrogen: 6 atoms

Nitrogen: 2 atoms

Oxygen: 3 atoms

Sulfur: 1 atom

o Atomic Weight Summation: Multiply the count of each atom by its standard atomic weight

and sum the results.

o Atomic Weight of C = 12.011 u

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.chemnet.com/Global/Offer-to-Sell/4-Hydroxy-2-(methylthio)pyrimidine-5-carboxylic-acid-5335823.html
https://www.smolecule.com/products/s707306
https://cenmed.com/4-hydroxy-2-methylthio-pyrimidine-5-carboxylic-acid-c09-1611-724/
https://m.chemicalbook.com/ProductCatalog_EN/11111421.htm
https://www.sigmaaldrich.com/SG/en/product/aldrich/jrd0446
https://www.smolecule.com/products/s707306
https://cenmed.com/4-hydroxy-2-methylthio-pyrimidine-5-carboxylic-acid-c09-1611-724/
https://www.sigmaaldrich.com/SG/en/product/aldrich/jrd0446
https://www.sigmaaldrich.com/SG/en/product/aldrich/jrd0446
https://www.smolecule.com/products/s707306
https://www.sigmaaldrich.com/SG/en/product/aldrich/jrd0446
https://m.chemicalbook.com/ProductCatalog_EN/11111421.htm
https://www.smolecule.com/products/s707306
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296359?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[e]

Atomic Weight of H = 1.008 u

o

Atomic Weight of N = 14.007 u

[¢]

Atomic Weight of O = 15.999 u

[¢]

Atomic Weight of S = 32.06 u

« Calculation: (6 * 12.011) + (6 * 1.008) + (2 * 14.007) + (3 * 15.999) + (1 * 32.06) = 186.185 u.

e Molar Mass Conversion: The resulting molecular mass (in atomic mass units, u) is
numerically equivalent to the molar mass in grams per mole ( g/mol ).

Note: As this is a computational method based on a known chemical formula, further
experimental protocols such as mass spectrometry, which would be used to determine the
formula and weight of an unknown substance, are not detailed here.

Visualization of Molecular Composition

The following diagram illustrates the logical relationship between the elemental components of
4-Hydroxy-2-(methylthio)pyrimidine-5-carboxylic acid and its final calculated molecular
weight.
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Elemental Composition

Oxygen (O)
3 atoms

CeHeN203S
(4-Hydroxy-2-(methylthio)pyrimidine-
5-carboxylic acid)

Nitrogen (N)
2 atoms

Summation of Atomic Weights Molecular Weight
(C6) + (H6) + (N2) + (O3) + (S*1) 186.19 g/mol

Hydrogen (H)
6 atoms

Carbon (C)
6 atoms

Click to download full resolution via product page

Caption: Derivation of Molecular Weight from Elemental Composition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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